Cas no 2138154-77-3 (4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde)

• Product Name: 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde
• CAS No: 2138154-77-3
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 6138482
• PubChem ID: 165957003
• Update Time: 2025-06-12

4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde
• 2138154-77-3
• EN300-784414

• Inchi： 1S/C13H12N2O3S/c16-7-9-1-3-10(4-2-9)13-11-8-19(17,18)6-5-12(11)14-15-13/h1-4,7H,5-6,8H2,(H,14,15)
• InChI Key： LYDMQMORMLTMAK-UHFFFAOYSA-N
• SMILES： S1(CCC2=C(C(C3C=CC(C=O)=CC=3)=NN2)C1)(=O)=O

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde

4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde (CAS No. 2138154-77-3): A Comprehensive Overview

4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde (CAS No. 2138154-77-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiopyranopyrazoles and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₈H₁₂N₂O₄S, and it has a molecular weight of approximately 360.36 g/mol.

The thiopyrano[4,3-c]pyrazol core in 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde is a key structural element that contributes to its chemical stability and reactivity. The presence of the dioxo group at the 5-position further enhances its pharmacological properties by increasing its electrophilicity and reactivity towards nucleophiles. This makes the compound a promising candidate for various biological applications.

Recent studies have highlighted the potential of 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it demonstrated significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7) and colon cancer (HT-29) cells.

The mechanism of action of 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. By inhibiting NF-kB activation, the compound can reduce the expression of pro-inflammatory genes and promote apoptosis in cancer cells.

In addition to its anti-inflammatory and anti-cancer properties, 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that the compound exhibits neuroprotective effects against oxidative stress-induced neuronal damage. The researchers found that it can effectively scavenge reactive oxygen species (ROS) and protect neurons from apoptosis induced by hydrogen peroxide.

The synthesis of 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 3-formylbenzoic acid with a suitable thiopyranopyrazole derivative under mild conditions. The resulting intermediate is then subjected to oxidation to introduce the dioxo group at the 5-position. This synthetic strategy has been successfully employed by several research groups to produce high-quality samples for further biological evaluation.

The potential applications of 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde are not limited to medicinal chemistry alone. The compound's unique chemical structure and reactivity make it an attractive candidate for use in materials science and other interdisciplinary fields. For example, recent studies have explored its use as a building block for the synthesis of advanced functional materials with tunable optical and electronic properties.

In conclusion, 4-{5,5-dioxo-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazol-3-yl}benzaldehyde (CAS No. 2138154-77-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activities make it an exciting area of research for scientists and researchers across multiple disciplines. As more studies are conducted to elucidate its mechanisms of action and optimize its synthesis methods, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological processes and developing new therapeutic strategies.